Cas no 2248377-49-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-azabicyclo[3.3.1]nonane-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-azabicyclo[3.3.1]nonane-5-carboxylate
• CAS No: 2248377-49-1
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 5960425
• PubChem ID: 165730882
• Update Time: 2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-azabicyclo[3.3.1]nonane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525399
• 2248377-49-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-azabicyclo[3.3.1]nonane-5-carboxylate

• Inchi： 1S/C17H18N2O4/c20-14-12-5-1-2-6-13(12)15(21)19(14)23-16(22)17-7-3-9-18(11-17)10-4-8-17/h1-2,5-6H,3-4,7-11H2
• InChI Key： QZSZXMARUINLQF-UHFFFAOYSA-N
• SMILES： O(C(C12CCCN(CCC1)C2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-azabicyclo[3.3.1]nonane-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-azabicyclo[3.3.1]nonane-5-carboxylate (CAS No: 2248377-49-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-azabicyclo[3.3.1]nonane-5-carboxylate, identified by its CAS number 2248377-49-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a fused system of an isoindole ring and an azabicyclo[3.3.1]nonane core, which endows it with unique electronic and steric properties. The presence of both a dioxo (ketone) group and an azabicyclo structure suggests potential for diverse biological activities, making it a promising candidate for further exploration in drug discovery.

The 1,3-dioxo moiety within the molecule is a key functional group that can participate in hydrogen bonding interactions and influence the compound's solubility and metabolic stability. This feature is particularly relevant in the design of bioactive molecules, where precise control over intermolecular forces can enhance binding affinity to biological targets. Additionally, the azabicyclo[3.3.1]nonane scaffold introduces conformational rigidity, which can be exploited to optimize pharmacokinetic profiles by reducing metabolic susceptibility and improving oral bioavailability.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacological properties of such complex molecules. Molecular modeling studies on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-azabicyclo[3.3.1]nonane-5-carboxylate have revealed potential binding interactions with various enzyme targets, including those implicated in inflammatory pathways and cancer metabolism. These virtual screening approaches have identified this compound as a lead structure for further optimization toward therapeutic applications.

In parallel, experimental investigations have begun to validate these computational findings. In vitro assays have demonstrated that derivatives of this scaffold exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. The dioxo group appears to play a critical role in modulating the enzyme-substrate interaction, while the azabicyclo framework contributes to selective binding through steric constraints.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-azabicyclo[3.3.1]nonane-5-carboxylate presents unique challenges due to its intricate ring system. Traditional synthetic routes involve multi-step sequences that require careful manipulation of reaction conditions to ensure regioselectivity and yield optimization. However, recent methodological developments in transition-metal-catalyzed cyclization reactions have provided more efficient pathways for constructing the azabicyclo core, thereby accelerating the discovery process.

One particularly noteworthy aspect of this compound is its potential application in the development of kinase inhibitors. Kinases are a family of enzymes that play essential roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-azabicyclo[3.3.1]nonane-5-carboxylate, particularly the rigid bicyclic system and the electron-withdrawing dioxo group, make it an attractive scaffold for designing small-molecule inhibitors with high specificity.

Current research is also exploring the pharmacokinetic properties of this compound using advanced biopharmaceutical modeling techniques. These studies aim to predict how structural modifications might impact absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles—a critical step in translating promising leads into viable drug candidates.

The growing interest in azabicyclo scaffolds stems from their ability to mimic natural product structures while offering improved synthetic accessibility and tunable biological activity. The incorporation of a dioxo group into such systems further enhances their potential by introducing additional functional handles for derivatization without compromising overall structural integrity.

Future directions for research on CAS No: 2248377-49-1 include exploring its potential as an intermediate for larger drug molecules or as a building block for libraries designed through combinatorial chemistry approaches. Such libraries could accelerate high-throughput screening efforts aimed at identifying novel bioactive compounds with optimized properties.

The integration of machine learning algorithms into drug discovery workflows has also shown promise for accelerating the design process for compounds like this one. By leveraging large datasets containing known bioactive molecules alongside their structural features, 1, these computational tools can predict new derivatives with enhanced potency or selectivity before experimental synthesis even begins.

In conclusion, CAS No: 2248377-49-> represents a structurally intriguing molecule with significant therapeutic potential. Its unique combination of functional groups and scaffolds positions it as a valuable asset in ongoing efforts to develop novel pharmaceutical agents targeting various disease states.